Cas no 1158255-61-8 (tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate)

• Product Name: tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate
• CAS No: 1158255-61-8
• MF: C₉H₁₄F₅NO₅S
• MW: 343.268179416656
• CID: 6418409
• PubChem ID: 87610629
• Update Time: 2025-10-05

tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37453904
• 1158255-61-8
• CIGJVMIFKDLALV-UHFFFAOYSA-N
• tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate
• [2,2-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl] trifluoromethanesulfonate
• SCHEMBL4017786

• Inchi： 1S/C9H14F5NO5S/c1-7(2,3)20-6(16)15-4-8(10,11)5-19-21(17,18)9(12,13)14/h4-5H2,1-3H3,(H,15,16)
• InChI Key： CIGJVMIFKDLALV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC(CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 343.05128453g/mol
• Monoisotopic Mass: 343.05128453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate

Introduction to tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate (CAS No. 1158255-61-8)

tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 1158255-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly its fluorinated and sulfonated substituents, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and biopharmaceutical research.

The molecular structure of tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate consists of a tert-butyl carbamate group linked to a propyl chain that is modified with two fluorine atoms and a trifluoromethanesulfonyloxy (triflates) moiety. This arrangement imparts high lipophilicity and electronic effects that are critical for modulating biological interactions. The presence of multiple fluorine atoms enhances the compound's metabolic stability and binding affinity, making it an attractive candidate for further exploration in drug design.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their improved pharmacokinetic profiles and enhanced therapeutic efficacy. The fluorine atoms in tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate play a pivotal role in influencing the compound's reactivity, solubility, and interactions with biological targets. Such modifications are often employed to achieve selective inhibition or activation of specific enzymes and receptors, which is essential for developing targeted therapies with minimal side effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel bioactive molecules. The carbamate functional group is a versatile handle for further chemical modifications, allowing researchers to explore diverse structural analogs. For instance, the triflates can be deprotected under mild conditions to introduce other functional groups, enabling the creation of libraries of derivatives with tailored properties. This flexibility makes tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate a valuable building block in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated carbamates in the development of antiviral and anticancer agents. The electron-withdrawing nature of the trifluoromethanesulfonyloxy group enhances the compound's ability to interact with biological targets through dipole-dipole interactions and hydrogen bonding. Moreover, fluorine atoms can influence the conformational dynamics of proteins, potentially leading to improved binding affinities. These findings suggest that tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate could serve as a lead compound for designing next-generation therapeutics.

The synthesis of tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the introduction of fluorine atoms via nucleophilic substitution or metal-catalyzed cross-coupling reactions, followed by sulfonation and carbamate formation. Advanced synthetic methodologies, such as flow chemistry and transition-metal catalysis, have been employed to optimize yield and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of this compound is still under investigation, but preliminary studies indicate promising activities in several disease models. For example, its ability to modulate enzyme activity has been explored in vitro, revealing potential roles in inflammation and pain management. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit therapeutic effects through analogous mechanisms. Further preclinical studies are warranted to elucidate its full pharmacological potential.

From a regulatory perspective, tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Compliance with Good Manufacturing Practices (GMP) is essential throughout its production process to maintain consistency and quality control. Collaborative efforts between academic researchers and industry professionals are crucial for advancing this compound from laboratory-scale synthesis to market-ready formulations.

The future prospects of tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate are vast, particularly as computational modeling and high-throughput screening technologies continue to evolve. These tools enable rapid identification of lead compounds with optimized properties for drug development. By leveraging these advancements, researchers can accelerate the discovery process and bring novel therapeutics to patients more efficiently.

In conclusion,tert-butyl N-[2,2-difluoro-3-(trifluoromethanesulfonyloxy)propyl]carbamate (CAS No. 1158255-61-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis challenges require innovative approaches but offer opportunities for developing innovative treatments across multiple therapeutic areas. As research progresses,this compound will undoubtedly play an important role in shaping the future landscape of drug discovery.